molecular formula C11H14N2O B11813117 2-(2-Methylpyridin-3-yl)pyrrolidine-1-carbaldehyde

2-(2-Methylpyridin-3-yl)pyrrolidine-1-carbaldehyde

Cat. No.: B11813117
M. Wt: 190.24 g/mol
InChI Key: QGPKWTJYHKLQLJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(2-Methylpyridin-3-yl)pyrrolidine-1-carbaldehyde is a heterocyclic organic compound featuring a pyrrolidine ring (a five-membered amine) linked to a 2-methylpyridine moiety via a carbaldehyde group at the 1-position of pyrrolidine. The pyridine ring is substituted with a methyl group at the 2-position, which influences steric and electronic properties.

Properties

Molecular Formula

C11H14N2O

Molecular Weight

190.24 g/mol

IUPAC Name

2-(2-methylpyridin-3-yl)pyrrolidine-1-carbaldehyde

InChI

InChI=1S/C11H14N2O/c1-9-10(4-2-6-12-9)11-5-3-7-13(11)8-14/h2,4,6,8,11H,3,5,7H2,1H3

InChI Key

QGPKWTJYHKLQLJ-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC=N1)C2CCCN2C=O

Origin of Product

United States

Scientific Research Applications

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Key Structural Analogs Identified:

2-(6-(Dimethylamino)-2-methylpyridin-3-yl)pyrrolidine-1-carbaldehyde (CAS 1352536-40-3)

N-(2-chloro-6-((3-(hydroxymethyl)pyrrolidin-1-yl)methyl)pyridin-3-yl)pivalamide (Catalog entry 202)

Methyl 3-(2-chloro-4-iodopyridin-3-yl)acrylate (CAS 1142191-73-8)

Comparative Analysis:

Table 1: Structural and Molecular Features
Compound Name Molecular Formula Molecular Weight (g/mol) Key Substituents/Modifications
2-(2-Methylpyridin-3-yl)pyrrolidine-1-carbaldehyde C₁₁H₁₄N₂O* ~190.24 (calculated) 2-methylpyridine, pyrrolidine-carbaldehyde
2-(6-(Dimethylamino)-2-methylpyridin-3-yl)pyrrolidine-1-carbaldehyde C₁₃H₁₉N₃O 233.31 2-methylpyridine with 6-dimethylamino group
N-(2-chloro-6-((3-(hydroxymethyl)pyrrolidin-1-yl)methyl)pyridin-3-yl)pivalamide C₁₇H₂₅ClN₂O₃ ~340.85 (calculated) Chloropyridine, hydroxymethyl-pyrrolidine, pivalamide
Methyl 3-(2-chloro-4-iodopyridin-3-yl)acrylate C₉H₇ClINO₂ 323.52 Halogenated pyridine (Cl, I), acrylate ester

*Calculated based on formula C₁₁H₁₄N₂O.

Key Differences and Implications:

Substituent Effects on Pyridine Ring The target compound has a simple 2-methyl group on the pyridine ring, offering moderate steric hindrance and electron-donating effects. This modification may enhance interactions with biological targets (e.g., receptors or enzymes). The chloro-iodo derivative features halogen atoms (electron-withdrawing groups), which could reduce aromatic reactivity and increase stability toward electrophilic substitution.

Backbone Modifications The pivalamide-hydroxymethyl analog replaces the carbaldehyde with a bulky pivalamide group and adds a hydroxymethyl-pyrrolidine chain.

Molecular Weight and Functional Diversity

  • The target compound has the lowest molecular weight (~190.24), favoring bioavailability in drug discovery contexts.
  • Higher molecular weight analogs (e.g., 323.52 g/mol for ) may exhibit reduced membrane permeability but increased target affinity due to extended functional groups.

Biological Activity

2-(2-Methylpyridin-3-yl)pyrrolidine-1-carbaldehyde is a pyridine-based compound that has garnered interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, including its effects on various biological targets, synthesis methods, and relevant case studies.

Chemical Structure and Properties

The molecular structure of 2-(2-Methylpyridin-3-yl)pyrrolidine-1-carbaldehyde is characterized by a pyridine ring substituted with a pyrrolidine moiety and an aldehyde group. This unique structure may influence its interaction with biological systems, potentially leading to diverse pharmacological effects.

Biological Activity Overview

Research indicates that 2-(2-Methylpyridin-3-yl)pyrrolidine-1-carbaldehyde exhibits various biological activities, including:

  • Enzyme Inhibition : The compound has been shown to influence enzyme activity, which may contribute to its therapeutic potential.
  • Antimicrobial Activity : Preliminary studies suggest that derivatives of pyrrolidine compounds, including this one, exhibit antibacterial and antifungal properties .
  • Anti-Thrombolytic Activity : Related compounds have demonstrated significant anti-thrombolytic effects, suggesting potential applications in cardiovascular therapies .

Synthesis

The synthesis of 2-(2-Methylpyridin-3-yl)pyrrolidine-1-carbaldehyde can be achieved through various methods. One notable approach involves the palladium-catalyzed Suzuki cross-coupling reaction, which allows for the formation of novel pyridine derivatives with moderate to good yields. The reaction typically employs arylboronic acids and is facilitated by appropriate catalysts .

Case Study 1: Anti-Thrombolytic Activity

In a study examining the anti-thrombolytic activity of pyridine derivatives, it was found that certain structural modifications significantly enhanced activity. For instance, compounds with halogen substitutions showed increased efficacy against clot formation. The compound 2i exhibited a high anti-thrombolytic activity of 31.61%, indicating the importance of specific functional groups in enhancing biological activity .

Case Study 2: Antimicrobial Properties

In vitro tests conducted on pyrrolidine derivatives demonstrated notable antimicrobial properties against various bacterial strains. The Minimum Inhibitory Concentration (MIC) values ranged significantly, showcasing the compound's potential as an antimicrobial agent. For example, certain derivatives displayed MIC values as low as 0.0039 mg/mL against Staphylococcus aureus and Escherichia coli .

Data Tables

Activity Effectiveness Reference
Anti-ThrombolyticUp to 31.61% inhibition
Antibacterial (S. aureus)MIC = 0.0039 mg/mL
AntifungalVariable efficacy

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.